Aminocyclopyrachlor
Aminocyclopyrachlor
Aminocyclopyrachlor is an organochlorine herbicide, the structure of which is that of pyrimidine-4-carboxylic acid substituted at positions 2, 5 and 6 by cyclopropyl, chloro and amino groups respectively. It has a role as a herbicide and a synthetic auxin. It is a member of pyrimidines, a member of cyclopropanes and an organochlorine pesticide. It contains a primary amino group. It is a conjugate acid of an aminocyclopyrachlor(1-).
Brand Name:
Vulcanchem
CAS No.:
858956-08-8
VCID:
VC21247506
InChI:
InChI=1S/C8H8ClN3O2/c9-4-5(8(13)14)11-7(3-1-2-3)12-6(4)10/h3H,1-2H2,(H,13,14)(H2,10,11,12)
SMILES:
C1CC1C2=NC(=C(C(=N2)N)Cl)C(=O)O
Molecular Formula:
C8H8ClN3O2
Molecular Weight:
213.62 g/mol
Aminocyclopyrachlor
CAS No.: 858956-08-8
Cat. No.: VC21247506
Molecular Formula: C8H8ClN3O2
Molecular Weight: 213.62 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aminocyclopyrachlor is an organochlorine herbicide, the structure of which is that of pyrimidine-4-carboxylic acid substituted at positions 2, 5 and 6 by cyclopropyl, chloro and amino groups respectively. It has a role as a herbicide and a synthetic auxin. It is a member of pyrimidines, a member of cyclopropanes and an organochlorine pesticide. It contains a primary amino group. It is a conjugate acid of an aminocyclopyrachlor(1-). |
|---|---|
| CAS No. | 858956-08-8 |
| Molecular Formula | C8H8ClN3O2 |
| Molecular Weight | 213.62 g/mol |
| IUPAC Name | 6-amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C8H8ClN3O2/c9-4-5(8(13)14)11-7(3-1-2-3)12-6(4)10/h3H,1-2H2,(H,13,14)(H2,10,11,12) |
| Standard InChI Key | KWAIHLIXESXTJL-UHFFFAOYSA-N |
| SMILES | C1CC1C2=NC(=C(C(=N2)N)Cl)C(=O)O |
| Canonical SMILES | C1CC1C2=NC(=C(C(=N2)N)Cl)C(=O)O |
| Colorform | Granules |
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